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Compound of Interest

Compound Name: Boc-NH-PEG7-Tos

Cat. No.: B3096919 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Boc-NH-PEG7-Tos. The following procedures

are designed to ensure safe handling, operation, and disposal of this compound in a laboratory

setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties for similar Boc-NH-PEG compounds is

provided below. While a specific Safety Data Sheet (SDS) for Boc-NH-PEG7-Tos is not readily

available, the data for related structures offer valuable guidance.

Property Value Source

Molecular Formula
C22H43NO11 (for Boc-NH-

PEG7-acid)
[1][2]

Molecular Weight
~497.58 g/mol (for Boc-NH-

PEG7-acid)
[1][2]

Storage Temperature Store at -20°C [1]

Solubility Soluble in DMSO

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3096919?utm_src=pdf-interest
https://www.benchchem.com/product/b3096919?utm_src=pdf-body
https://www.benchchem.com/product/b3096919?utm_src=pdf-body
https://www.glpbio.com/boc-nh-peg7-acid.html
https://www.biochempeg.com/product/Boc-NH-PEG7-COOH.html
https://www.glpbio.com/boc-nh-peg7-acid.html
https://www.biochempeg.com/product/Boc-NH-PEG7-COOH.html
https://www.glpbio.com/boc-nh-peg7-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3096919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When handling Boc-NH-PEG7-Tos, appropriate personal protective equipment is essential to

minimize exposure and ensure personal safety. The following PPE is recommended as a

minimum standard of protection.

PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended.

Ensure gloves are

inspected before use

and changed

regularly, especially

after direct contact.

Protects against skin

contact and potential

absorption.

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles

Must meet ANSI

Z87.1 standards.

Protects eyes from

splashes or aerosols.

Body Protection Laboratory coat

A standard lab coat is

sufficient for general

handling.

Protects skin and

personal clothing from

contamination.

Respiratory Protection Not generally required

Use in a well-

ventilated area. A

respirator may be

necessary if there is a

risk of generating dust

or aerosols and

engineering controls

are insufficient.

Minimizes inhalation

exposure.

For more specialized procedures with increased risk of splashing or aerosol generation,

consider upgrading PPE. This may include the use of a face shield in addition to safety glasses

and a chemical-resistant apron.
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Adherence to proper operational procedures is critical for the safe and effective use of Boc-
NH-PEG7-Tos.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents. The recommended

storage temperature is -20°C.

Handling and Preparation of Solutions
Ventilation: Handle the compound in a well-ventilated laboratory, preferably within a chemical

fume hood to minimize inhalation exposure.

Weighing: When weighing the solid compound, do so in an area with minimal air currents to

prevent dispersal of the powder.

Dissolving: To prepare a stock solution, select an appropriate solvent based on experimental

requirements; DMSO is a common solvent for similar compounds. To enhance solubility, the

solution can be warmed to 37°C and sonicated.

Aliquoting: For long-term storage of solutions, it is recommended to create single-use

aliquots to avoid repeated freeze-thaw cycles.

Experimental Workflow
The following diagram outlines a general workflow for handling Boc-NH-PEG7-Tos from receipt

to disposal.
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General workflow for Boc-NH-PEG7-Tos.

Disposal Plan
Proper disposal of Boc-NH-PEG7-Tos and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
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All waste materials contaminated with Boc-NH-PEG7-Tos should be segregated into

appropriate, clearly labeled waste containers.

Waste Type Container Disposal Procedure

Solid Waste
Labeled chemical waste

container

Collect unused compound and

any contaminated

consumables (e.g., weigh

boats, pipette tips).

Liquid Waste
Labeled chemical waste

container

Collect unused solutions and

solvent rinses. Do not pour

down the drain.

Sharps Waste
Puncture-resistant sharps

container

Dispose of any contaminated

needles or other sharps.

Decontamination and Cleaning
Surfaces: Clean all work surfaces, including the fume hood and benchtops, with an

appropriate solvent (e.g., 70% ethanol) after handling the compound.

Glassware: Glassware should be rinsed with a suitable solvent to remove any residual

compound before standard washing procedures.

Disposal Pathway
The following diagram illustrates the decision-making process for the disposal of waste

generated from working with Boc-NH-PEG7-Tos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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